Cas no 481056-01-3 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide)

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide structure

481056-01-3 structure

Product Name:(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide

CAS No:481056-01-3

MF:C₁₇H₁₇BrN₄O₂

MW:389.246482610703

CID:6598257

Update Time:2024-01-03

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

- (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide
- (Z)-3-(benzo[d][1,3]dioxol-5-yl)-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acrylonitrile hydrobromide
- Inchi： 1S/C17H16N4O2.BrH/c18-10-13(8-12-5-6-14-15(9-12)23-11-22-14)17-20-19-16-4-2-1-3-7-21(16)17;/h5-6,8-9H,1-4,7,11H2;1H
- InChI Key： WMIFZXOIQNWDFB-UHFFFAOYSA-N
- SMILES： C(C1=NN=C2CCCCCN12)(C#N)=CC1=CC=C2OCOC2=C1.Br

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}prop-2-enenitrile hydrobromide Pricemore >>

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